Cas no 2877651-72-2 (2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877651-72-2
• MF: C₂₅H₃₂N₂O₂
• MW: 392.533786773682
• CID: 5329988
• PubChem ID: 165433943
• Update Time: 2025-05-21

2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8475
• 2877651-72-2
• AKOS040887955
• 1-(Diphenylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C25H32N2O2/c28-24(26-23-13-17-29-18-14-23)19-20-11-15-27(16-12-20)25(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-10,20,23,25H,11-19H2,(H,26,28)
• InChI Key： KNOROKRJMAMDOA-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 392.246378268g/mol
• Monoisotopic Mass: 392.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.2±50.0 °C(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Chemical Compound CAS No. 2877651-72-2: 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

The chemical compound with CAS number 2877651-72-2, commonly referred to as 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a diphenylmethyl group and an acetamide moiety attached to an oxane (tetrahydropyran) ring. The combination of these structural elements contributes to its potential biological activity and therapeutic applications.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring its pharmacokinetic properties, bioavailability, and potential for use in drug development. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. The diphenylmethyl group adds hydrophobicity and stability to the molecule, while the oxane ring introduces ether linkages that can enhance solubility and permeability.

One of the most promising aspects of 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is its potential as a modulator of various cellular pathways. Preclinical studies have indicated that this compound may exhibit activity against certain enzymes or receptors associated with diseases such as cancer, inflammation, or neurological disorders. For instance, its ability to inhibit specific kinase enzymes could make it a candidate for anti-cancer therapies. Additionally, the molecule's structure suggests it may possess anti-inflammatory properties, which could be explored for treating conditions like arthritis or neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and cyclization. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for further testing. The use of advanced analytical techniques like NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, CAS 2877651-72-2 holds potential in both pharmaceutical and biotechnological industries. Its structural versatility allows for further modification to enhance its pharmacokinetic profile or target specificity. For example, researchers could explore substituent effects on the diphenylmethyl group or modify the oxane ring to improve drug delivery properties.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into this compound's therapeutic potential. The integration of computational chemistry tools with experimental studies will likely accelerate the discovery of novel applications for 2-[1-(diphenylmethyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide. As interest in this compound continues to grow, it is poised to become an important player in the development of innovative therapeutic agents.